Synthesis of cassane-type diterpenes from abietane compounds: the first synthesis of taepeenin F†
Organic Chemistry Frontiers Pub Date: 2018-07-25 DOI: 10.1039/C8QO00603B
Abstract
The first synthesis of the aromatic cassane-type diterpene taepeenin F from abietic acid is reported. The key steps of the synthetic sequence are the ipso-substitution of the isopropyl group of a dehydroabietane derivative by a formyl group, after treatment with Cl2CHOMe and AlCl3, and the oxidative cleavage of a dihydronaphthalene intermediate. The deisopropylation reaction of dehydroabietane derivatives is revised and a complementary study on this subject is included. A mechanism for this reaction is postulated.
Recommended Literature
- [1] Nanoparticle wrapping at small non-spherical vesicles: curvatures at play†
- [2] Front cover
- [3] High performance zinc stannate photoanodes in dye sensitized solar cells with cobalt complex mediators†
- [4] 2003 European Winter Conference on Plasma Spectrochemistry, Garmisch-Partenkirchen, Germany
- [5] Effects of all-trans retinoic acid, retinol, and β-carotene on murine macrophage activity†
- [6] Azoimidazole functionalized Ni-porphyrins for molecular spin switching and light responsive MRI contrast agents†
- [7] Redox-neutral tri-/difluoromethylation of para-quinone methides with sodium sulfinates†
- [8] Bioreduction of α-methylcinnamaldehyde derivatives: chemo-enzymatic asymmetric synthesis of Lilial™ and Helional™†
- [9] Contents list
- [10] Inside front cover
Journal Nameļ¼Organic Chemistry Frontiers
Research Products
-
CAS no.: 14941-53-8
-
CAS no.: 1623-99-0
-
CAS no.: 1115-82-8
